Cas no 380357-38-0 (3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)-)
380357-38-0 structure
Product Name:3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)-
CAS No:380357-38-0
MF:C13H19NO6S2
MW:349.423061609268
CID:298298
PubChem ID:24728873
Update Time:2025-04-19
3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)-
- 3,4-Pyrrolidinediol,1-(phenylmethyl)-, dimethanesulfonate (ester), (3R,4R)- (9CI)
- 380357-38-0
- [(3R,4R)-1-benzyl-4-methylsulfonyloxypyrrolidin-3-yl] methanesulfonate
- (3R,4R)-1-Benzylpyrrolidine-3,4-diyl dimethanesulfonate
- SCHEMBL3833437
- (R,R)-N-Benzyl-3,4-trans-dimesolate pyrrolidine
- (3R,4R)-1-Benzyl-3,4-bis(methylsulfonyloxy)pyrrolidine
- XABHJMSICWHIOS-CHWSQXEVSA-N
-
- Inchi: 1S/C13H19NO6S2/c1-21(15,16)19-12-9-14(8-11-6-4-3-5-7-11)10-13(12)20-22(2,17)18/h3-7,12-13H,8-10H2,1-2H3/t12-,13-/m1/s1
- InChI Key: XABHJMSICWHIOS-CHWSQXEVSA-N
- SMILES: S(C)(=O)(=O)O[C@@H]1CN(CC2C=CC=CC=2)C[C@H]1OS(C)(=O)=O
Computed Properties
- Exact Mass: 349.065
- Monoisotopic Mass: 349.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
- XLogP3: 0.5
3,4-Pyrrolidinediol,1-(phenylmethyl)-, 3,4-dimethanesulfonate, (3R,4R)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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